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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of cyanamide, primarily

in the form of calcium cyanamide (CaCN₂), as a nitrogen fertilizer in agricultural science. The

information is intended to guide research and experimental design for evaluating its efficacy

and mechanisms of action.

Introduction
Calcium cyanamide was the first synthetic nitrogen fertilizer produced.[1][2] It is a multi-

functional agricultural input, acting as a slow-release nitrogen fertilizer, a soil amendment to

improve acidity, and a temporary partial soil sterilant with herbicidal, fungicidal, and insecticidal

properties.[1][2][3][4][5] Its unique mode of action, involving a phased release of nitrogen and

inhibition of nitrification, makes it a subject of interest for sustainable agriculture and reduced

environmental impact.[6][7][8]

Mechanism of Action in Soil
Upon application to moist soil, calcium cyanamide undergoes a series of transformations to

release plant-available nitrogen. This process can be divided into a reaction phase and a

fertilizing phase.[6]

Hydrolysis: Calcium cyanamide reacts with soil water to form hydrogen cyanamide
(H₂NCN) and calcium dihydroxide.[3]
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Conversion to Urea: Hydrogen cyanamide is then converted to urea ((NH₂)₂CO) through a

chemical process, independent of microbial activity.[1][9][10] This conversion typically takes

7 to 14 days, depending on soil moisture, temperature, and humus content.[3][6]

Formation of Dicyandiamide (DCD): A portion of the cyanamide polymerizes to form

dicyandiamide (DCD).[6][11]

Ammonification: The urea produced is subsequently hydrolyzed by soil microorganisms to

form ammonium (NH₄⁺).[9]

Nitrification and Inhibition: Ammonium is typically oxidized to nitrate (NO₃⁻) by soil bacteria

(a process called nitrification). However, the DCD formed from cyanamide acts as a

nitrification inhibitor, specifically targeting Nitrosomonas bacteria.[6][11] This slows down the

conversion of ammonium to nitrate, reducing nitrogen loss through leaching and ensuring a

sustained supply of ammonium-based nitrogen to the plant.[6][7]

The increase in soil pH due to the formation of calcium hydroxide can also influence soil

microbial communities and may contribute to the suppression of certain soil-borne pathogens

and N₂O emissions.[12][13]
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Figure 1: Nitrogen transformation pathway of calcium cyanamide in soil.

Agronomic Benefits and Applications
The unique properties of calcium cyanamide contribute to several agricultural benefits:
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Slow-Release Nitrogen Fertilization: The gradual conversion to plant-available nitrogen

ensures a steady supply to crops over an extended period, which can lead to more balanced

growth.[3][6][7]

Nitrification Inhibition: The inhibition of nitrification by DCD reduces the leaching of nitrate, a

major cause of water pollution, and minimizes the emission of nitrous oxide (N₂O), a potent

greenhouse gas.[6][7][12][13] The ammonium-rich nutrition is also beneficial for many plant

species.[6]

Soil Health Improvement: The liming effect of calcium cyanamide can help to neutralize soil

acidity.[1][3][5] It can also enhance the activity of beneficial soil microorganisms and

suppress some soil-borne pathogens.[3][6][7]

Weed and Pest Control: In its initial breakdown phase, hydrogen cyanamide exhibits

herbicidal, fungicidal, and insecticidal properties, helping to control weeds and pests in the

top layer of the soil.[2][3]

Residue Decomposition: By supplying nitrogen and having a liming effect, calcium

cyanamide can accelerate the decomposition of crop residues.[3][4]

Quantitative Data on Application and Efficacy
The application rates of calcium cyanamide vary depending on the crop, soil type, and

intended purpose. The following tables summarize key quantitative data from various studies.

Table 1: Recommended Application Rates of Calcium Cyanamide for Various Crops
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Crop Application Rate ( kg/ha ) Timing and Notes

Onions 400

Pre-plant application. Resulted

in significant improvements in

plant height, leaf count, and

bulb weight.[14]

80 (as N) + 50 (as N from

LAN/Urea)

Pre-plant application of CaCN₂

followed by top-dressing with

LAN or urea led to the highest

yields.[15]

Brassicas (Cabbage,

Cauliflower)
400 - 500

Top dressing on well-

established plants (10-15 cm

high). Foliage must be dry. For

cauliflower, not more than 300

kg/ha .[3]

Lettuce 120 (as N)

Pre-transplanting application.

Did not significantly affect yield

compared to soluble N but

reduced leaf nitrate content.

[16]

Curly Endive 100 (as N)

Pre-transplanting base

application. As effective as

standard fertigation in

increasing head fresh weight.

[17]

Potatoes, Sweet Potatoes,

Sugar Beet
-

Apply at least 15 days before

planting.[1]

Rice -

Typically a 4-8 day interval

between application and

planting.[1]

Tobacco 13 - 20

Small dressings increase yield

without impairing quality. A 3-4

week interval before planting is

recommended.[1]
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Table 2: Effects of Calcium Cyanamide on Crop Yield and Nitrogen Use Efficiency

Crop Treatment
Yield Increase
(%)

Reduction in N
Leaching (%)

Reference

Onion
400 kg/ha

CaCN₂

105.6 (vs.

control)
- [14]

Onion

80 kg/ha N from

CaCN₂ + 50

kg/ha N from

LAN

-
44 (vs. LAN

alone)
[15]

Onion

80 kg/ha N from

CaCN₂ + 50

kg/ha N from

Urea

-
51 (vs. Urea

alone)
[15]

Curly Endive
100 kg/ha N from

CaCN₂

Not significantly

different from

standard N

- [17]

Lettuce
120 kg/ha N from

CaCN₂

Not significantly

different from

standard N

- [16]

Experimental Protocols
The following protocols are designed to guide the evaluation of calcium cyanamide as a

nitrogen fertilizer in a research setting. These are based on established guidelines for fertilizer

trials.[18][19][20]

Objective: To determine the effect of different application rates of calcium cyanamide on the

growth, yield, and nitrogen use efficiency of a selected crop compared to conventional nitrogen

fertilizers.

Experimental Design:

Design: Randomized Complete Block Design (RCBD) with a minimum of four replications.
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Treatments:

Control (no nitrogen fertilizer)

Calcium Cyanamide (at least 3 different rates, e.g., 50%, 100%, and 150% of the

recommended N rate for the specific crop and soil)

Standard Nitrogen Fertilizer (e.g., Urea or Ammonium Nitrate at the 100% recommended

N rate)

Plot Size: To be determined based on the crop and available land, but large enough to

minimize edge effects.

Methodology:

Site Selection and Characterization: Select a field with uniform soil conditions. Collect

composite soil samples from the experimental area before fertilizer application for baseline

analysis (pH, organic matter, total N, P, K).

Fertilizer Application: Apply the calcium cyanamide treatments as a pre-plant broadcast and

incorporate it into the top 5-10 cm of soil.[14] A waiting period of 2-3 days per 100 kg/ha of

applied product is recommended before planting to avoid phytotoxicity.[3] Apply the standard

nitrogen fertilizer according to common practice (e.g., split application).

Planting and Crop Management: Plant the selected crop uniformly across all plots. Follow

standard agronomic practices for irrigation, pest control, and weed management (avoiding

herbicides that may interact with the treatments).

Data Collection:

Plant Growth Parameters: At key growth stages, measure parameters such as plant

height, number of leaves, and leaf area index.

Crop Yield: At maturity, harvest the central rows of each plot to determine the total

biomass and marketable yield.
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Nutrient Analysis: Collect plant tissue samples (e.g., leaves, grain) at harvest for total

nitrogen analysis to calculate nitrogen uptake and nitrogen use efficiency indices.

Statistical Analysis: Analyze the collected data using Analysis of Variance (ANOVA)

appropriate for an RCBD to determine the significance of treatment effects.
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Fertilizer Application
(CaCN₂, Standard N, Control)

Planting and
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Figure 2: Experimental workflow for evaluating fertilizer efficacy.

Objective: To quantify the nitrification inhibitory effect of calcium cyanamide and its impact on

nitrogen leaching in soil columns.

Experimental Design:

Design: Completely Randomized Design (CRD) with four replications.

Treatments:

Control (soil only)

Calcium Cyanamide (at a rate equivalent to a standard field application)

Ammonium Sulfate (as a readily nitrifying N source, at an equivalent N rate to CaCN₂)

Apparatus: Soil columns (e.g., PVC pipes) with a leachate collection system.

Methodology:

Soil Preparation: Collect bulk soil from a representative field, air-dry, and sieve it.

Column Packing: Pack the soil uniformly into the columns to a specific bulk density.

Fertilizer Application: Mix the respective fertilizer treatments into the top layer of the soil in

each column.

Incubation and Leaching: Incubate the columns at a constant temperature and maintain soil

moisture at a specific level (e.g., 60% water-filled pore space). Periodically, apply a known

volume of simulated rainfall to the top of each column and collect the leachate.

Soil and Leachate Analysis:

Leachate: Analyze the collected leachate for ammonium (NH₄⁺-N) and nitrate (NO₃⁻-N)

concentrations at each leaching event.
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Soil: At the end of the incubation period, destructively sample the soil from the columns

and analyze for exchangeable NH₄⁺-N and NO₃⁻-N.

Data Analysis: Compare the cumulative amounts of nitrate leached from the different

treatments over time. Analyze the soil nitrogen content at the end of the experiment.
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Figure 3: Logical relationship of cyanamide's nitrification inhibition effect.

Safety Precautions
Calcium cyanamide and its intermediate, hydrogen cyanamide, can be toxic. Appropriate

personal protective equipment (PPE), including gloves, safety glasses, and respiratory

protection, should be used when handling the product. A waiting period after application is

crucial to allow for the conversion of the toxic intermediates before planting to avoid crop

damage.[1]
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Conclusion
Cyanamide, in the form of calcium cyanamide, presents a compelling option for nitrogen

fertilization with potential benefits for crop production, nitrogen use efficiency, and soil health.

Its slow-release and nitrification-inhibiting properties align with the goals of sustainable

agriculture. The provided application notes and protocols offer a framework for researchers to

systematically evaluate and optimize the use of this unique fertilizer in various agricultural

systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cabidigitallibrary.org [cabidigitallibrary.org]

2. Calcium cyanamide - Wikipedia [en.wikipedia.org]

3. horticulture.com.au [horticulture.com.au]

4. soilwealth.com.au [soilwealth.com.au]

5. Calcium Cyanamide | Denka Company Limited [denka.co.jp]

6. Effect Calcium Cyanamide | Alzchem Group [alzchem.com]

7. CALCIUM CYANAMIDE - A SYNOPTIC REVIEW OF AN ENVIRONMENTALLY BENIGN
FERTILISER WHICH ENHANCES SOIL HEALTH | International Society for Horticultural
Science [ishs.org]

8. researchgate.net [researchgate.net]

9. files.core.ac.uk [files.core.ac.uk]

10. The mechanism of the decomposition of cyanamide in the soil | The Journal of
Agricultural Science | Cambridge Core [cambridge.org]

11. Decomposition of cyanamide and dicyanodiamide in the soil | The Journal of Agricultural
Science | Cambridge Core [cambridge.org]

12. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b042294?utm_src=pdf-body
https://www.benchchem.com/product/b042294?utm_src=pdf-body
https://www.benchchem.com/product/b042294?utm_src=pdf-custom-synthesis
https://www.cabidigitallibrary.org/doi/pdf/10.5555/19731907436
https://en.wikipedia.org/wiki/Calcium_cyanamide
https://www.horticulture.com.au/globalassets/hort-innovation/resource-assets/vg15010-calcium-cynamide-factsheet.pdf
https://soilwealth.com.au/2017/10/calcium-cyanamide-fertiliser-use-in-vegetables/
https://www.denka.co.jp/eng/product/detail_00071/
https://www.alzchem.com/en/brands/perlka/effect-calcium-cyanamide/
https://www.ishs.org/ishs-article/938_27
https://www.ishs.org/ishs-article/938_27
https://www.ishs.org/ishs-article/938_27
https://www.researchgate.net/publication/284135320_Calcium_cyanamide_-_A_synoptic_review_of_an_environmentally_benign_fertiliser_which_enhances_soil_health
https://files.core.ac.uk/download/pdf/267009784.pdf
https://www.cambridge.org/core/journals/journal-of-agricultural-science/article/abs/mechanism-of-the-decomposition-of-cyanamide-in-the-soil/F54FBB65142CC1885F27E9857E3965AF
https://www.cambridge.org/core/journals/journal-of-agricultural-science/article/abs/mechanism-of-the-decomposition-of-cyanamide-in-the-soil/F54FBB65142CC1885F27E9857E3965AF
https://www.cambridge.org/core/journals/journal-of-agricultural-science/article/abs/decomposition-of-cyanamide-and-dicyanodiamide-in-the-soil/51E4C74F9423186C058A5A9206369A5F
https://www.cambridge.org/core/journals/journal-of-agricultural-science/article/abs/decomposition-of-cyanamide-and-dicyanodiamide-in-the-soil/51E4C74F9423186C058A5A9206369A5F
https://www.researchgate.net/publication/346369692_Impacts_of_application_of_calcium_cyanamide_and_the_consequent_increase_in_soil_pH_on_N2O_emissions_and_soil_bacterial_community_compositions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. Impacts of application of calcium cyanamide and the consequent increase in soil pH on
N<sub>2</sub>O emissions and soil bacterial community compositions - ProQuest
[proquest.com]

14. hort [journals.ashs.org]

15. mdpi.com [mdpi.com]

16. researchgate.net [researchgate.net]

17. iris.unipa.it [iris.unipa.it]

18. Field trial guidelines for evaluating enhanced efficiency fertilizers
[repository.rothamsted.ac.uk]

19. Best Practices for Fertilizer Trials [quicktrials.com]

20. nutrientstar.org [nutrientstar.org]

To cite this document: BenchChem. [Application Notes and Protocols: Cyanamide in
Agricultural Science]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042294#application-of-cyanamide-in-agricultural-
science-as-a-fertilizer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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